N-[(5-methyl-2-furyl)methyl]-N-pyridin-2-ylthiophene-2-carboxamide

• Molecular Formula: C16H14N2O2S
• Molecular Weight: 298.4 g/mol
• IUPAC Name: N-[(5-methylfuran-2-yl)methyl]-N-pyridin-2-ylthiophene-2-carboxamide
• InChI: InChI=1S/C16H14N2O2S/c1-12-7-8-13(20-12)11-18(15-6-2-3-9-17-15)16(19)14-5-4-10-21-14/h2-10H,11H2,1H3
• InChI Key: ZKPAAMOUUITMKL-UHFFFAOYSA-N
• SMILES: CC1=CC=C(O1)CN(C2=CC=CC=N2)C(=O)C3=CC=CS3

Description

N-[(5-methyl-2-furyl)methyl]-N-pyridin-2-ylthiophene-2-carboxamide, also known as MPTP, is a chemical compound that has been widely studied in scientific research. MPTP has been used to investigate the mechanisms of action of drugs and their effects on the biochemical and physiological processes in the body. In

Mechanism of Action

The mechanism of action of N-[(5-methyl-2-furyl)methyl]-N-pyridin-2-ylthiophene-2-carboxamide involves its conversion to MPP+ in the body. MPP+ is a potent inhibitor of complex I of the mitochondrial electron transport chain, leading to a decrease in ATP production and an increase in oxidative stress. This results in the selective destruction of dopamine-producing neurons in the brain, leading to the symptoms of Parkinson's disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[(5-methyl-2-furyl)methyl]-N-pyridin-2-ylthiophene-2-carboxamide are well-documented in scientific research. N-[(5-methyl-2-furyl)methyl]-N-pyridin-2-ylthiophene-2-carboxamide has been shown to cause a selective loss of dopamine-producing neurons in the substantia nigra region of the brain, leading to a decrease in dopamine levels and the onset of Parkinson's disease symptoms. N-[(5-methyl-2-furyl)methyl]-N-pyridin-2-ylthiophene-2-carboxamide has also been shown to increase oxidative stress and inflammation in the brain, leading to further damage to neurons and worsening of Parkinson's disease symptoms.

Advantages and Limitations for Lab Experiments

N-[(5-methyl-2-furyl)methyl]-N-pyridin-2-ylthiophene-2-carboxamide has several advantages for use in lab experiments. It is a well-established compound with a known mechanism of action, making it a valuable tool for studying the mechanisms of Parkinson's disease. N-[(5-methyl-2-furyl)methyl]-N-pyridin-2-ylthiophene-2-carboxamide is also relatively easy to synthesize and has a long shelf life, making it readily available for use in experiments. However, there are also limitations to the use of N-[(5-methyl-2-furyl)methyl]-N-pyridin-2-ylthiophene-2-carboxamide in lab experiments. N-[(5-methyl-2-furyl)methyl]-N-pyridin-2-ylthiophene-2-carboxamide is highly toxic and must be handled with care. It also has a narrow therapeutic window, meaning that even small doses can be lethal. Additionally, the effects of N-[(5-methyl-2-furyl)methyl]-N-pyridin-2-ylthiophene-2-carboxamide on the body are irreversible, making it difficult to study the long-term effects of Parkinson's disease.

Future Directions

There are several future directions for research involving N-[(5-methyl-2-furyl)methyl]-N-pyridin-2-ylthiophene-2-carboxamide. One area of research is the development of new treatments for Parkinson's disease. N-[(5-methyl-2-furyl)methyl]-N-pyridin-2-ylthiophene-2-carboxamide has been used to test potential treatments for the disorder, and further research may lead to the development of new drugs that can slow or halt the progression of the disease. Another area of research is the study of the long-term effects of N-[(5-methyl-2-furyl)methyl]-N-pyridin-2-ylthiophene-2-carboxamide on the body. While the effects of N-[(5-methyl-2-furyl)methyl]-N-pyridin-2-ylthiophene-2-carboxamide are irreversible, further research may shed light on the mechanisms of Parkinson's disease and lead to new treatments for the disorder. Overall, N-[(5-methyl-2-furyl)methyl]-N-pyridin-2-ylthiophene-2-carboxamide is a valuable tool for scientific research and has the potential to advance our understanding of Parkinson's disease and other neurodegenerative disorders.

Synthesis Methods

The synthesis method for N-[(5-methyl-2-furyl)methyl]-N-pyridin-2-ylthiophene-2-carboxamide involves a multi-step process that begins with the reaction of 2-acetylthiophene with methylamine to form N-(2-acetylthiophen-2-yl)methylamine. This intermediate compound is then reacted with pyridine-2-carboxylic acid to form the final product, N-[(5-methyl-2-furyl)methyl]-N-pyridin-2-ylthiophene-2-carboxamide. The synthesis of N-[(5-methyl-2-furyl)methyl]-N-pyridin-2-ylthiophene-2-carboxamide is a well-established process that has been used in numerous scientific studies.

Scientific Research Applications

N-[(5-methyl-2-furyl)methyl]-N-pyridin-2-ylthiophene-2-carboxamide has been extensively used in scientific research to investigate the mechanisms of action of drugs and their effects on the body. It has been used as a tool to study Parkinson's disease, a neurodegenerative disorder that affects the dopamine-producing neurons in the brain. N-[(5-methyl-2-furyl)methyl]-N-pyridin-2-ylthiophene-2-carboxamide is metabolized in the body to form MPP+, a compound that selectively destroys dopamine-producing neurons. This makes N-[(5-methyl-2-furyl)methyl]-N-pyridin-2-ylthiophene-2-carboxamide a valuable tool for studying the mechanisms of Parkinson's disease and for testing potential treatments for the disorder.